Cas no 1805468-17-0 (Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1805468-17-0
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947270
• Update Time: 2025-10-28

Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)9-4-7(5-13)3-8(6-17)10(9)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： GFOSCZAWIMCOOT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805468-17-0)

In the realm of fine chemicals and pharmaceutical intermediates, Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805468-17-0) stands out as a versatile compound with significant applications. This ester derivative, characterized by its chloromethyl, cyano, and trifluoromethylthio functional groups, has garnered attention for its unique chemical properties and potential utility in drug discovery and agrochemical synthesis. Researchers and industry professionals are increasingly exploring its reactivity profile, particularly in cross-coupling reactions and as a building block for heterocyclic compounds.

The molecular structure of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate features a benzoate core substituted with electron-withdrawing groups, which enhances its electrophilic character. This makes it a valuable precursor for synthesizing fluorinated aromatic compounds, a class of molecules highly sought after in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Recent trends in AI-driven drug design have further highlighted the importance of such fluorinated intermediates, as computational models predict improved binding affinities when fluorine atoms are incorporated into lead compounds.

From a synthetic chemistry perspective, the chloromethyl moiety in this compound offers a reactive handle for further functionalization, enabling the construction of more complex architectures. This aligns with the growing demand for modular synthesis approaches in pharmaceutical R&D, where time-efficient and atom-economical strategies are paramount. Additionally, the trifluoromethylthio group is recognized for its lipophilicity-enhancing properties, a feature increasingly exploited in the development of CNS-targeting therapeutics and crop protection agents.

Environmental considerations surrounding fluorinated compounds have also brought this chemical into focus. While traditional fluorination methods often involve hazardous reagents, the presence of pre-installed trifluoromethylthio groups in compounds like Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate offers a more sustainable pathway to incorporate fluorine atoms into target molecules. This resonates with the pharmaceutical industry's push toward green chemistry principles and the reduction of synthetic steps in API manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to the distinctive chemical shifts associated with the trifluoromethylthio group. The purity profile is crucial for its application in sensitive reactions, driving innovations in chromatographic purification methods. These quality control aspects are especially relevant given the compound's potential use in high-throughput screening platforms for drug discovery.

Market intelligence indicates rising interest in multifunctional intermediates like this benzoate derivative, particularly from contract research organizations specializing in fragment-based drug discovery. Its balanced molecular weight and presence of multiple reactive sites make it amenable to various parallel synthesis techniques, addressing the pharmaceutical industry's need for diverse compound libraries. Furthermore, the cyano group's participation in click chemistry reactions expands its utility in bioconjugation applications, a hot topic in targeted drug delivery research.

Storage and handling recommendations for Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate emphasize protection from moisture due to the hydrolytic sensitivity of the ester group, with inert atmosphere conditions preferred for long-term stability. These precautions align with best practices in chemical inventory management systems increasingly adopted by research facilities. The compound's shelf life and decomposition pathways remain active areas of investigation, particularly for applications requiring extended storage periods.

Looking ahead, the trajectory for CAS 1805468-17-0 appears promising as synthetic methodologies continue evolving to leverage its multifunctional nature. Its role in developing next-generation therapeutics and specialty chemicals is expected to grow, particularly as computational chemistry tools become more sophisticated in predicting the behavior of such complex intermediates. The compound exemplifies the intersection of traditional organic synthesis with modern molecular design paradigms, making it a noteworthy subject for both academic and industrial research initiatives.